BENGHE Foundational & Exploratory

Check Availability & Pricing

Transport and Subcellular Localization of (-)-
Quinate: An In-depth Technical Guide

Author: BenchChem Technical Support Team. Date: April 2026

Compound of Interest |

Compound Name: (-)-Quinate
Cat. No.: B1225582
Get Quote
\ J

For Researchers, Scientists, and Drug Development Professionals

Introduction

(-)-Quinate, a cyclic polyol, is a key secondary metabolite in plants, derived from the primary
shikimate pathway. The shikimate pathway is fundamental for the biosynthesis of aromatic
amino acids (phenylalanine, tyrosine, and tryptophan), which are the precursors to a vast array
of secondary metabolites, including lignins, flavonoids, and alkaloids. The accumulation and
mobilization of (-)-quinate are indicative of its significant role in carbon storage and as a
precursor for the synthesis of valuable natural products. Understanding the transport and
subcellular localization of (-)-quinate is crucial for elucidating its physiological roles and for
metabolic engineering efforts aimed at enhancing the production of high-value downstream
compounds.

This technical guide provides a comprehensive overview of the current understanding of (-)-
quinate transport and localization, including its metabolic context, postulated transport
mechanisms, and detailed experimental protocols to facilitate further research in this area.

Metabolic Context: The Shikimate-Quinate Pathway
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(-)-Quinate is intrinsically linked to the shikimate pathway, which is primarily located within the
plastids.[1][2][3] The interconversion between shikimate and quinate is catalyzed by shikimate

dehydrogenase (SDH) and quinate dehydrogenase (QDH), respectively. These enzymes are

often members of the same gene family, highlighting their close evolutionary and functional

relationship.

Quantitative Data on Related Enzyme Kinetics

While specific kinetic data for (-)-quinate transporters are not yet available in the literature,

extensive research has been conducted on the enzymes responsible for its metabolism. The

following table summarizes the kinetic parameters for Quinate Dehydrogenase (QDH) and

Shikimate Dehydrogenase (SDH) from Populus trichocarpa, providing a quantitative context for

the metabolic flux between quinate and shikimate.

Enzyme Substrate Km (pM) Vmax- (Pkatlug  Specificity
protein) (Vmax/Km)

PoptrQDH2 Quinate 130 + 20 25+0.2 0.019

Shikimate 2,100 + 300 0.6+0.1 0.00029

PoptrQDH3 Quinate 150 + 30 1.8+0.2 0.012

Shikimate 1,200 + 200 1.1+01 0.00092

PoptrSDH1 Shikimate 110+ 10 11.2+05 0.102

Quinate > 5,000 Not Detected -

PoptrSDH5 Shikimate 90+ 10 9.8+0.4 0.109

Quinate > 5,000 Not Detected -

Data adapted from Gfrerer et al., 2014. Kinetic parameters were determined using recombinant

proteins.

Signaling Pathway Diagram
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Figure 1. The interconnected Shikimate and Quinate pathways.

Subcellular Localization of (-)-Quinate: A
Hypothetical Model

The enzymes of the shikimate pathway are predominantly localized to the plastids.[1][2][3] This
necessitates the transport of intermediates across the plastid envelope for their participation in
cytosolic metabolic pathways or for storage in the vacuole. While the precise subcellular
distribution of (-)-quinate has not been definitively determined, a hypothetical model can be
proposed based on the localization of related metabolic pathways and the general principles of
metabolite sequestration.

It is hypothesized that (-)-quinate can be found in three main subcellular compartments:

o Plastids: As a direct product of the shikimate pathway, a pool of (-)-quinate is likely
maintained within the plastids.

e Cytosol: (-)-Quinate may be exported from the plastids to the cytosol to act as a precursor
for the synthesis of various secondary metabolites.

e Vacuole: The vacuole is a major storage site for secondary metabolites in plant cells.[4][5] It
is highly probable that (-)-quinate is transported into the vacuole for storage, especially
under conditions of high carbon availability or stress.
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Figure 2. Hypothetical subcellular distribution of (-)-quinate.

Transport of (-)-Quinate: Postulated Mechanisms

Currently, no specific transporters for (-)-quinate have been identified and characterized.
However, based on the transport mechanisms of other plant secondary metabolites, several
transporter families are likely candidates for mediating the movement of (-)-quinate across the
plastid envelope and the tonoplast (vacuolar membrane).

» Plastidial Transport: The transport of shikimate pathway intermediates across the inner and
outer plastid envelope membranes is a critical but poorly understood process. Putative
transporters may belong to the dicarboxylate or general organic acid transporter families.

e Vacuolar Transport: The transport of secondary metabolites into the vacuole is often an
active process, driven by the proton gradient generated by the vacuolar H+-ATPase (V-
ATPase) and the H+-pyrophosphatase (V-PPase).[4][5] Two major families of transporters
are implicated in the vacuolar sequestration of a wide range of secondary metabolites:

o ATP-Binding Cassette (ABC) Transporters: These primary active transporters utilize the
energy from ATP hydrolysis to transport substrates across membranes.
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o Multidrug and Toxic Compound Extrusion (MATE) Transporters: These are secondary
active transporters that function as proton-antiporters, using the electrochemical gradient
across the tonoplast to drive substrate transport. A notable example is the identification of
a MATE transporter responsible for the vacuolar import of nicotine in Nicotiana tabacum.

[6]

Experimental Workflow Diagram

Candidate Identification

Bioinformatics Transcriptomics
(Homology Search) (Co-expression Analysis)
Subcellular Lqgcalizatj ctional |Characterization

Heterologous Expression
(Yeast, Xenopus oocytes)

l l

Transient Expression Radiolabeled Quinate
(e.g., N. benthamiana) Uptake Assay

l l

Confocal Microscopy K'(n;:r']c Cnmﬂifls

GFP Fusion Construct

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

© 2026 BenchChem. All rights reserved. 5/7 Tech Support


https://pmc.ncbi.nlm.nih.gov/articles/PMC2688303/
https://www.benchchem.com/product/b1225582/docs?utm_src=pdf-body-img#transport-and-subcellular-localization-of-quinate-an-in-depth-technical-guide
https://www.benchchem.com/product/b1225582?utm_src=pdf-custom-synthesis#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1225582?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

1. Subcellular localization of the common shikimate-pathway enzymes in Pisum sativum L -
PubMed [pubmed.ncbi.nim.nih.gov]

o 2.2024.sci-hub.se [2024.sci-hub.se]

o 3. Tissue Distribution and Subcellular Localization of Prephenate Aminotransferase in
Leaves of Sorghum bicolor - PMC [pmc.ncbi.nim.nih.gov]

e 4. Vacuolar transporters and their essential role in plant metabolism - PubMed
[pubmed.ncbi.nim.nih.gov]

e 5. Vacuolar transporters in their physiological context - PubMed [pubmed.ncbi.nlm.nih.gov]

o 6. Identification of a nicotine transporter in leaf vacuoles of Nicotiana tabacum - PMC
[pmc.ncbi.nlm.nih.gov]

e To cite this document: BenchChem. [Transport and Subcellular Localization of (-)-Quinate:
An In-depth Technical Guide]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1225582/docs#transport-and-subcellular-localization-
of-quinate-an-in-depth-technical-guide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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